![molecular formula C17H17ClFNO3 B4770337 2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]-6-fluorobenzamide](/img/structure/B4770337.png)
2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]-6-fluorobenzamide
Overview
Description
2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]-6-fluorobenzamide, also known as CFM-2, is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. In
Scientific Research Applications
2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]-6-fluorobenzamide has been investigated for its potential therapeutic properties in various scientific research studies. It has been shown to have anti-inflammatory, analgesic, and antitumor effects. This compound has also been studied for its potential use in the treatment of chronic pain, as well as its ability to modulate the immune system.
Mechanism of Action
The mechanism of action of 2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]-6-fluorobenzamide is not fully understood, but it is believed to work by inhibiting the production of pro-inflammatory cytokines and chemokines. This compound has also been shown to modulate the activity of immune cells, such as macrophages and T cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, as well as inhibit the activity of immune cells. This compound has also been shown to have analgesic effects, reducing pain in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]-6-fluorobenzamide in lab experiments is its potential therapeutic properties, which make it a promising candidate for further research. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to design experiments to fully explore its therapeutic potential.
Future Directions
There are several future directions for 2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]-6-fluorobenzamide research. One area of interest is in the development of this compound as a potential therapeutic agent for the treatment of chronic pain and inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and to explore its potential use in modulating the immune system. Other potential future directions include exploring the use of this compound in combination with other therapeutic agents, as well as investigating its potential use in other disease states.
Properties
IUPAC Name |
2-chloro-N-[1-(2,5-dimethoxyphenyl)ethyl]-6-fluorobenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClFNO3/c1-10(12-9-11(22-2)7-8-15(12)23-3)20-17(21)16-13(18)5-4-6-14(16)19/h4-10H,1-3H3,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXBZQJBOCGTDIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC(=C1)OC)OC)NC(=O)C2=C(C=CC=C2Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClFNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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